Cas no 13565-37-2 (2-Propen-1-one, 1,3-bis(4-methylphenyl)-, (2E)-)

2-Propen-1-one, 1,3-bis(4-methylphenyl)-, (2E)- structure
13565-37-2 structure
Product Name:2-Propen-1-one, 1,3-bis(4-methylphenyl)-, (2E)-
CAS No:13565-37-2
MF:C17H16O
MW:236.308344841003
CID:1243886
PubChem ID:5357660
Update Time:2025-04-20

2-Propen-1-one, 1,3-bis(4-methylphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1,3-bis(4-methylphenyl)-, (2E)-
    • CS-0357324
    • MFCD00026010
    • (E)-1,3-di-p-tolylprop-2-en-1-one
    • SCHEMBL979559
    • 21551-47-3
    • SMR000115499
    • (2E)-1,3-bis(4-methylphenyl)prop-2-en-1-one
    • DTXSID601262479
    • 1,3-bis(4-methylphenyl)-2-propen-1-one
    • AKOS003793322
    • (2E)-1,3-Bis(4-methylphenyl)-2-propen-1-one
    • CHEMBL252659
    • (E)-1,3-dip-tolylprop-2-en-1-one
    • (E)-1,3-bis(4-methylphenyl)prop-2-en-1-one
    • NSC83488
    • 4,4//'-Dimethylchalcone
    • HS-6706
    • (E)-1,3-BIS(4-METHYLPHENYL)-2-PROPEN-1-ONE
    • 4,4'-Dimethylchalcone
    • MLS000548489
    • (E)-4,4'-Dimethylchalcone
    • 2-Propen-1-one,3-bis(4-methylphenyl)-
    • AO-476/41922812
    • NSC-83488
    • 13565-37-2
    • 1,3-di(4-methylphenyl)prop-2-en-1-one
    • Chalcone,4'-dimethyl-
    • 1,3-Di-p-tolylprop-2-en-1-one
    • 1,3-bis(4-methylphenyl)prop-2-en-1-one
    • HMS2397H03
    • p,p'-Dimethylchalcone
    • STL164090
    • Inchi: 1S/C17H16O/c1-13-3-7-15(8-4-13)9-12-17(18)16-10-5-14(2)6-11-16/h3-12H,1-2H3/b12-9+
    • InChI Key: DTEBZGKINVACPT-FMIVXFBMSA-N
    • SMILES: O=C(/C=C/C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 236.12018
  • Monoisotopic Mass: 236.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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